Cas no 1805264-96-3 (3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-carboxaldehyde)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-carboxaldehyde
• CAS No: 1805264-96-3
• MF: C₇H₃ClF₂INO
• MW: 317.459100008011
• CID: 4867465
• Update Time: 2025-10-29

3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-carboxaldehyde

• Inchi： 1S/C7H3ClF2INO/c8-4-1-3(6(9)10)5(2-13)12-7(4)11/h1-2,6H
• InChI Key： FWXSDJKWIGBMEI-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(C=O)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-carboxaldehyde

Professional Introduction to 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-carboxaldehyde (CAS No. 1805264-96-3)

3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-carboxaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805264-96-3, is a pyridine derivative featuring a unique structural configuration that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both chloro and iodine substituents, along with a difluoromethyl group, imparts distinct reactivity and functional properties that are highly desirable for drug development purposes.

The compound's molecular structure, characterized by a pyridine core substituted with a carboxaldehyde group at the 6-position, a chloro group at the 3-position, and a difluoromethyl group at the 5-position, contributes to its versatility in synthetic chemistry. The carboxaldehyde functionality serves as a versatile handle for further derivatization, enabling the construction of more complex molecular architectures. This feature is particularly useful in the design of novel therapeutic agents where specific pharmacophoric elements need to be incorporated.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their well-documented biological activity. The structural motifs present in 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-carboxaldehyde have been associated with various biological effects, making it a promising candidate for further investigation. Specifically, the combination of halogenated aromatic rings and aldehyde groups has been observed to exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of small-molecule inhibitors targeting critical biological pathways. For instance, studies have demonstrated that pyridine derivatives can interact with enzymes involved in cancer metabolism and signal transduction. The electron-withdrawing nature of the chloro and difluoromethyl groups enhances the electrophilicity of the carboxaldehyde moiety, facilitating nucleophilic addition reactions that are essential for constructing complex drug molecules.

The iodine substituent at the 2-position of the pyridine ring adds another layer of reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in medicinal chemistry to introduce aryl or vinyl groups into molecular frameworks, thereby modulating biological activity. The versatility of 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-carboxaldehyde makes it an indispensable tool for chemists seeking to develop novel therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound in drug discovery. For example, flow chemistry techniques have been utilized to streamline the synthesis of complex pyridine derivatives, improving yield and scalability. Additionally, computational methods such as molecular docking and virtual screening have been employed to identify potential binding interactions between this compound and target proteins. These approaches have accelerated the discovery process by enabling high-throughput screening of large libraries of compounds.

The pharmacological evaluation of 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-carboxaldehyde has revealed several intriguing properties that warrant further exploration. Preclinical studies have indicated that derivatives derived from this compound exhibit promising activity against certain types of cancer cells by inhibiting key enzymes involved in tumor growth and survival. Moreover, preliminary data suggest that these derivatives may possess immunomodulatory effects, making them potential candidates for treating autoimmune disorders.

The synthetic utility of this compound extends beyond its applications in pharmaceutical research. It has also been employed in materials science and agrochemical development due to its ability to serve as a precursor for synthesizing novel functional materials. The unique combination of substituents on the pyridine ring allows for fine-tuning of physical properties such as solubility, melting point, and electronic characteristics, making it suitable for diverse applications.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-iodopyridine-6-carboxaldehyde (CAS No. 1805264-96-3) represents a significant advancement in synthetic chemistry with far-reaching implications for drug development and materials science. Its unique structural features and reactivity make it an invaluable intermediate for constructing biologically active molecules with potential therapeutic applications across multiple disease areas. As research continues to uncover new synthetic strategies and pharmacological targets, this compound is poised to play an increasingly important role in future scientific endeavors.